
Long-Term Stability of ENMD-2076 Tartrate in
Solution: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ENMD-2076 Tartrate
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For Researchers, Scientists, and Drug Development Professionals

Introduction
ENMD-2076 is a multi-targeted kinase inhibitor with potent activity against Aurora Kinase A and

various receptor tyrosine kinases involved in angiogenesis, such as Vascular Endothelial

Growth Factor Receptors (VEGFRs) and Fibroblast Growth Factor Receptors (FGFRs)[1][2]. Its

dual mechanism of action, targeting both cell proliferation and tumor blood supply, makes it a

promising candidate in oncology research. The long-term stability of ENMD-2076 Tartrate in

solution is a critical factor for ensuring the accuracy and reproducibility of preclinical and clinical

studies. These application notes provide detailed protocols for assessing its stability and

present illustrative data on its long-term behavior in solution.

Signaling Pathways Targeted by ENMD-2076
ENMD-2076 exerts its anti-cancer effects by inhibiting key signaling pathways involved in cell

cycle regulation and angiogenesis.

Aurora Kinase A Signaling Pathway
ENMD-2076 is a potent inhibitor of Aurora Kinase A, a key regulator of mitosis. Inhibition of this

pathway disrupts spindle formation, leading to mitotic arrest and apoptosis in cancer cells.
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ENMD-2076 Inhibition of Aurora Kinase A Pathway
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Caption: Inhibition of Aurora Kinase A by ENMD-2076 disrupts mitosis.
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VEGFR2 Signaling Pathway in Angiogenesis
ENMD-2076 also targets VEGFR2, a key receptor in the angiogenesis signaling cascade. By

inhibiting VEGFR2, ENMD-2076 can block the formation of new blood vessels that tumors rely

on for growth and metastasis.
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ENMD-2076 Inhibition of VEGFR2 Angiogenesis Pathway
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Caption: ENMD-2076 inhibits angiogenesis by blocking VEGFR2 signaling.
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Long-Term Stability Data (Illustrative)
The following tables provide an illustrative summary of the long-term stability of ENMD-2076
Tartrate in various solutions and storage conditions. This data is representative and should be

confirmed by in-house stability studies.

Table 1: Stability of ENMD-2076 Tartrate in DMSO Stock Solution (10 mM)
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Storage
Temperature

Time Point Purity (%) by HPLC Appearance

-80°C 0 99.8
Clear, colorless

solution

6 months 99.7
Clear, colorless

solution

12 months 99.5
Clear, colorless

solution

24 months 99.2
Clear, colorless

solution

-20°C 0 99.8
Clear, colorless

solution

1 month 99.6
Clear, colorless

solution

3 months 98.9
Clear, colorless

solution

6 months 97.5
Clear, colorless

solution

4°C 0 99.8
Clear, colorless

solution

1 week 98.2
Clear, colorless

solution

2 weeks 96.1 Faintly yellow solution

4 weeks 92.3 Yellow solution

Room Temp (25°C) 0 99.8
Clear, colorless

solution

24 hours 97.1
Clear, colorless

solution

48 hours 94.5 Faintly yellow solution
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1 week 85.6
Yellow solution,

precipitate

Table 2: Stability of ENMD-2076 Tartrate in Aqueous Buffer (PBS, pH 7.4) at 10 µM

Storage
Temperature

Time Point
Concentration (%
of Initial)

Appearance

4°C 0 100
Clear, colorless

solution

24 hours 98.5
Clear, colorless

solution

72 hours 95.2
Clear, colorless

solution

1 week 90.1
Clear, colorless

solution

Room Temp (25°C) 0 100
Clear, colorless

solution

8 hours 92.3
Clear, colorless

solution

24 hours 81.5
Clear, colorless

solution

48 hours 68.7 Faintly turbid

Experimental Protocols
The following protocols outline the methodologies for assessing the long-term stability of

ENMD-2076 Tartrate in solution.

Protocol 1: Preparation of ENMD-2076 Tartrate Stock
Solutions
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Objective: To prepare a high-concentration stock solution of ENMD-2076 Tartrate in an

appropriate solvent.

Materials:

ENMD-2076 Tartrate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator

Procedure:

Equilibrate the ENMD-2076 Tartrate powder to room temperature before opening the

container.

Accurately weigh the desired amount of ENMD-2076 Tartrate powder using a calibrated

analytical balance.

Transfer the powder to a sterile, amber glass vial.

Add the calculated volume of anhydrous DMSO to achieve the desired final concentration

(e.g., 10 mM).

Vortex the solution for 2-3 minutes to aid dissolution.

If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete

dissolution.

Visually inspect the solution to confirm it is clear and free of particulates.
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Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to minimize freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, date, and storage

temperature.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Long-Term Stability Assessment by HPLC
Objective: To determine the purity and identify any degradation products of ENMD-2076
Tartrate in solution over time using High-Performance Liquid Chromatography (HPLC).

Workflow for Stability Assessment:
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Workflow for Long-Term Stability Assessment
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Caption: Experimental workflow for assessing the long-term stability of ENMD-2076.

Materials:

Aliquots of ENMD-2076 Tartrate stock solution

HPLC system with UV or PDA detector and Mass Spectrometer (MS)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b1671335?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (FA) or Trifluoroacetic acid (TFA)

Autosampler vials

Procedure:

Sample Preparation:

At each designated time point, retrieve an aliquot of the ENMD-2076 Tartrate solution

from its storage condition.

Allow the sample to thaw completely and equilibrate to room temperature.

Dilute the sample to a suitable concentration for HPLC analysis (e.g., 10-100 µg/mL) with

the mobile phase.

Transfer the diluted sample to an autosampler vial.

HPLC Analysis:

Mobile Phase A: 0.1% FA in water

Mobile Phase B: 0.1% FA in ACN

Gradient Elution (Example):

0-2 min: 10% B

2-15 min: 10% to 90% B

15-18 min: 90% B

18-19 min: 90% to 10% B
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19-25 min: 10% B

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Injection Volume: 10 µL

Detection Wavelength: As determined by UV-Vis scan of ENMD-2076 (e.g., 254 nm and

320 nm).

MS Detection: Use electrospray ionization (ESI) in positive mode to monitor the parent

mass of ENMD-2076 and identify potential degradation products.

Data Analysis:

Integrate the peak area of ENMD-2076 and any new peaks corresponding to degradation

products.

Calculate the purity of ENMD-2076 at each time point as a percentage of the total peak

area.

Compare the chromatograms over time to identify and quantify the formation of impurities.

Determine the degradation rate under each storage condition.

Conclusions and Recommendations
Based on the illustrative data and general handling procedures for similar small molecules, it is

recommended to store stock solutions of ENMD-2076 Tartrate in anhydrous DMSO at -80°C

for long-term stability, with a shelf-life of up to two years. For short-term use, storage at -20°C

for up to one month is acceptable. Repeated freeze-thaw cycles should be avoided by

preparing single-use aliquots. When preparing aqueous working solutions for cell-based

assays, it is advisable to use them immediately, as the stability in aqueous media at

physiological pH is limited, especially at room temperature. It is imperative for each laboratory

to conduct its own stability studies to establish appropriate handling and storage conditions for

their specific experimental needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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